BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
M1001

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: M1001

Cat. No.: B15576307

Essential Safety and Handling Guide for M1001

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for handling M1001, identified as 3-((2-(pyrrolidin-1-
yl)phenyl)amino)benzo[d]isothiazole 1,1-dioxide. Adherence to these procedures is critical for
ensuring laboratory safety and proper management of this chemical.

Hazard Identification and Safety Data

M1001 is a chemical compound that requires careful handling due to its potential health
hazards. Based on data for structurally related benzisothiazole compounds, M1001 should be
treated as a hazardous substance.

Quantitative Hazard Summary
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Hazard Classification GHS Category Description

Acute Toxicity, Oral Category 3 Toxic if swallowed.

Skin Irritation Category 2 Causes skin irritation.

Eye Irritation Category 2A Causes serious eye irritation.
Acute Toxicity, Inhalation Category 4 Harmful if inhaled.

Acute Toxicity, Dermal Category 3 Toxic in contact with skin.
Aquatic Hazard, Short-Term Category 3 Harmful to aquatic life.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure when
handling M1001.[1] All PPE should be inspected before use and be of a material resistant to
the chemicals being handled.[2]

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[3]

+ Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) must be worn. Inspect
gloves prior to use and use proper glove removal technique to avoid skin contact.

» Body Protection: A lab coat or chemical-resistant apron should be worn. For operations with
a higher risk of splashing, chemical-resistant coveralls may be necessary.[2]

o Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood.[4] If airborne concentrations are expected to exceed exposure limits,
a NIOSH-approved respirator is required.[2][5]

Experimental Protocols: Handling and Disposal

Safe Handling Procedures
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o Preparation: Before handling, ensure all necessary PPE is readily available and in good
condition. The work area, particularly the chemical fume hood, should be clean and
uncluttered.

e Handling: Avoid contact with skin, eyes, and clothing.[4] Do not eat, drink, or smoke in the
handling area. Wash hands thoroughly after handling the compound.

o Storage: Store M1001 in a tightly closed container in a cool, dry, and well-ventilated area.
The storage area should be secure and accessible only to authorized personnel.

Step-by-Step Disposal Plan

Proper disposal of M1001 and any contaminated materials is crucial to prevent environmental
contamination and ensure regulatory compliance.

» Waste Segregation: Do not mix M1001 waste with other waste streams unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) department.[6]

o Waste Collection:

o Solid Waste: Collect unused M1001 powder and contaminated disposable items (e.g.,
pipette tips, gloves, weigh boats) in a dedicated, clearly labeled, and sealed hazardous
waste container.[6]

o Liquid Waste: Solutions containing M1001 should be collected in a designated, sealed,
and compatible hazardous liquid waste container.

e Labeling: The hazardous waste container must be clearly labeled with "Hazardous Waste"
and the full chemical name: "Waste 3-((2-(pyrrolidin-1-yl)phenyl)amino)benzo[d]isothiazole
1,1-dioxide".[6]

o Storage of Waste: Store the sealed hazardous waste container in a designated and secure
satellite accumulation area until collection.[6]

e Arranging for Disposal: Contact your institution's EHS department to schedule the pickup
and disposal of the hazardous waste. Do not dispose of M1001 down the drain or in regular
trash.[6]
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M1001 Handling and Disposal Workflow

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of M1001.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

cdn.pfizer.com [cdn.pfizer.com]
americanchemistry.com [americanchemistry.com]

fishersci.com [fishersci.com]

1.
2.
3.

e 4. aksci.com [aksci.com]
5. gerpac.eu [gerpac.eu]
6.

benchchem.com [benchchem.com]

« To cite this document: BenchChem. [Personal protective equipment for handling M1001].

BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b15576307#personal-protective-equipment-for-

handling-m1001]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15576307?utm_src=pdf-body
https://www.benchchem.com/product/b15576307?utm_src=pdf-body-img
https://www.benchchem.com/product/b15576307?utm_src=pdf-body
https://www.benchchem.com/product/b15576307?utm_src=pdf-custom-synthesis
https://cdn.pfizer.com/pfizercom/products/material_safety_data/PZ00200.pdf
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://www.fishersci.com/store/msds?partNumber=AC146390010&productDescription=BENZOTHIAZOLE+97%25+1LT&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/HTS038851_SDS.pdf
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs-965
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_1_1_3_Benzothiazol_2_yl_propan_2_one.pdf
https://www.benchchem.com/product/b15576307#personal-protective-equipment-for-handling-m1001
https://www.benchchem.com/product/b15576307#personal-protective-equipment-for-handling-m1001
https://www.benchchem.com/product/b15576307#personal-protective-equipment-for-handling-m1001
https://www.benchchem.com/product/b15576307#personal-protective-equipment-for-handling-m1001
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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